Cas no 2307-12-2 (Ethanethioic acid, S-hexyl ester)
Ethanethioic acid, S-hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-hexyl ester
- Thioacetic acid S-hexyl ester
- S-hexyl ethanethioate
- S-hexyl ethanethioat
-
- Inchi: 1S/C8H16OS/c1-4-5-6-7(2)9-8(3)10/h7H,4-6H2,1-3H3
- InChI Key: DVOUTURYKGNYKE-UHFFFAOYSA-N
- SMILES: C(=S)(OC(C)CCCC)C
Ethanethioic acid, S-hexyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-43521084-1.0g |
1-(hexylsulfanyl)ethan-1-one |
2307-12-2 | 95% | 1.0g |
$0.0 | 2023-01-12 |
Ethanethioic acid, S-hexyl ester Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
Additional information on Ethanethioic acid, S-hexyl ester
Market Research and Analysis of Ethanethioic Acid, S-Hexyl Ester in Chemical-Biomedical Fields
Ethanethioic acid, S-hexyl ester (CAS No. 2307-12-2) is a compound of significant interest in the chemical-biomedical industry, particularly due to its potential applications in drug development and therapeutic interventions. This brief report aims to provide an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.
Recent studies have highlighted the versatility of Ethanethioic acid, S-hexyl ester in various biomedical applications. Its unique chemical properties make it a promising candidate for use in anti-inflammatory agents, neuroprotective drugs, and other therapeutic areas. The compound has also been explored for its potential role in modulating cellular signaling pathways, which could pave the way for innovative treatment strategies.
From a market perspective, the demand for Ethanethioic acid, S-hexyl ester has been steadily increasing due to its growing adoption in preclinical research and early-stage clinical trials. Key players in the pharmaceutical and biotechnology sectors are actively seeking suppliers who can provide high-quality, research-grade materials to meet their R&D needs. This has led to a competitive landscape among global suppliers, with a focus on improving production efficiency and ensuring regulatory compliance.
The global supply chain for Ethanethioic acid, S-hexyl ester is influenced by several factors, including raw material availability, manufacturing costs, and geopolitical considerations. Major suppliers are concentrated in regions with established chemical industries, such as Asia-Pacific and North America. However, rising concerns over sustainability and ethical sourcing are prompting companies to explore alternative production methods and regional partnerships.
In terms of procurement demands, academic institutions and research organizations play a crucial role in shaping the market dynamics. These entities require consistent access to pure and well-characterized compounds to support their research activities. Additionally, the increasing emphasis on personalized medicine and precision drug delivery systems is driving innovation in the formulation and application of Ethanethioic acid, S-hexyl ester.
Looking ahead, the market for Ethanethioic acid, S-hexyl ester is expected to witness further growth as ongoing clinical trials yield promising results. Collaborative efforts between academia and industry will be instrumental in translating research findings into commercially viable products. Furthermore, advancements in synthetic chemistry and process optimization are anticipated to enhance the scalability and affordability of this compound.
In conclusion, Ethanethioic acid, S-hexyl ester (CAS No. 2307-12-2) holds immense potential as a key component in the development of novel therapeutic agents. Its market trajectory is influenced by a combination of scientific breakthroughs, evolving industry practices, and shifting consumer preferences. As the chemical-biomedical sector continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs worldwide.
2307-12-2 (Ethanethioic acid, S-hexyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)